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A comprehensive review of field studies demonstrates the superior efficacy of combination
lures containing both codlemone and pear ester for monitoring codling moth (Cydia
pomonella) populations, particularly in orchards utilizing mating disruption (MD) strategies.
These combination lures consistently attract significantly more male moths than lures baited
with either codlemone or pear ester alone, and in some cases, also enhance the capture of
female moths, providing a more accurate assessment of pest pressure.

Field validation studies have repeatedly shown a synergistic effect when the codling moth sex
pheromone, codlemone, is combined with the host-plant volatile, pear ester.[1][2][3] This
enhanced attraction is crucial for effective monitoring in MD-treated orchards, where high
concentrations of synthetic pheromone can overwhelm standard codlemone-baited traps,
making it difficult to gauge the true moth population.[4][5][6] The addition of pear ester, a
kairomone attractive to both sexes, helps to overcome this challenge.[2][5][7]

Comparative Performance of Lure Combinations

The effectiveness of various lure combinations has been rigorously tested in numerous field
trials conducted in apple and pear orchards. The data consistently highlight the superiority of
the codlemone and pear ester combination.
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Lure Type

Target Sex Relative Efficacy Key Findings

Codlemone + Pear
Ester ("Combao")

Consistently captures
significantly more total
moths than single-
component lures in
Primarily Males, some High both mating disruption
Females and non-disrupted
orchards.[1][2][8] The
synergistic effect is
most pronounced for
male moths.[2][3]

Codlemone Alone

Standard monitoring
tool, but its efficacy is
significantly reduced
in orchards treated
) with mating disruption.
Males Moderate to Low (in (A15][6] High-load
MD) codlemone lures offer
some improvement
but are generally
outperformed by

combo lures.[1]

Pear Ester Alone

Attracts both sexes,
providing a more
balanced population
sample.[5][7]
However, total catch is
generally lower than
Males and Females Moderate
combo lures.[1][8] Its
attractiveness can
vary depending on the
pear cultivar and
presence of fruit

injury.[5]
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The addition of acetic
acid can further
increase the capture
of female moths,
sometimes by 8 to 10

times compared to the
Codlemone + Pear

) ) Males and Females Very High pear ester-pheromone
Ester + Acetic Acid

combination alone.[9]
This three-component
lure offers a highly
effective tool for
monitoring both
sexes.[7][9]

This combination is
particularly effective at
capturing female

) codling moths,
Pear Ester + Acetic

Acid Primarily Females Moderate catching 2-3 times
ci

more females than the
codlemone-pear ester
combo in some
studies.[7][10]

Experimental Protocols for Field Validation

The field validation of these lures typically follows a standardized experimental protocol
designed to ensure objective and comparable results.

Experimental Workflow
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A generalized experimental workflow for the field validation of codling moth lures.
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1. Site Selection: Experiments are typically conducted in commercial apple or pear orchards. To
assess the lure's performance under different conditions, both orchards with and without
mating disruption treatments are often included.[1][8]

2. Experimental Design: A randomized complete block design is commonly employed to
minimize the effects of spatial variability within the orchard. Replicated plots are established for
each lure type being tested.[8]

3. Trap and Lure Deployment:

o Traps: Delta or wing traps are the most frequently used trap types.[7][8]

e Lures: The lures being compared (e.g., codlemone + pear ester, codlemone alone, pear
ester alone) are placed in the traps. Lure loading and release rates are standardized
according to manufacturer specifications.[1][8]

e Placement: Traps are hung in the upper third of the tree canopy at a specified density and
distance from each other to avoid interference.[11]

4. Data Collection: Traps are serviced weekly throughout the codling moth flight season. The
number of male and female moths caught in each trap is recorded. In some studies, the mating
status of captured female moths is also determined to better understand the impact on
reproduction.[1][8] Lures are replaced at recommended intervals to ensure consistent
performance.[6]

5. Data Analysis: The collected data are subjected to statistical analysis, typically using
analysis of variance (ANOVA), to determine if there are significant differences in the mean
number of moths captured by the different lure types. Post-hoc tests, such as Tukey's test, are
often used to make pairwise comparisons between lures.[8]

Signaling Pathway in Codling Moth Attraction

The enhanced efficacy of combination lures can be understood by considering the signaling
pathways they activate in the codling moth.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.mdpi.com/2075-4450/7/4/68
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.researchgate.net/publication/277882844_Pear_ester_based_lures_for_the_codling_moth_Cydia_pomonella_L_-_A_summary_of_research_efforts_in_Hungary
https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://ucanr.edu/sites/default/files/2011-03/80964.pdf
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Lure Components

Codlemone Strong Atractant Codling Moth Response
(Sex Pheromone) ~

"| Mmale Moth Outcome
Attractant >
f Mating & Host-Seeking Increased Trap Capture
Behavior

Pear Ester >

(Host Kairomone) Allactant Female Moth

Click to download full resolution via product page

Simplified signaling pathway illustrating codling moth attraction to combination lures.

Codlemone, as the primary component of the female sex pheromone, is a powerful long-range
attractant for male moths. Pear ester, a volatile compound released by ripe pears, acts as a
host-finding kairomone for both sexes. The combination of these two signals creates a more
potent and attractive stimulus, suggesting to the male moth the presence of both a potential
mate and a suitable oviposition site. This dual-signal approach enhances the probability of
luring moths to the trap.

In conclusion, the field validation data strongly support the use of codlemone and pear ester
combination lures for the effective monitoring of codling moth populations. These lures provide
a more sensitive and reliable tool for pest managers, especially in the context of integrated pest
management programs that include mating disruption. The further addition of acetic acid can
provide an even more powerful tool for monitoring female moths.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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